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Compound of Interest

Compound Name: (8-Chloroquinolin-7-yl)boronic acid

Cat. No.: B13364301

Get Quote

Technical Monograph: (8-Chloroquinolin-7-
yl)boronic Acid[2][3][4]
Molecular Identity & Physicochemical Profiling
(8-Chloroquinolin-7-yl)boronic acid is a specialized heterocyclic building block utilized

primarily in the synthesis of complex pharmaceutical agents via Suzuki-Miyaura cross-coupling.

[2] Its structural motif—a quinoline core substituted with a halogen at the 8-position and a

boronic acid at the 7-position—offers a unique vector for extending chemical space in kinase

inhibitor and antimalarial drug discovery.[1][2]
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Identifier Type Value

Chemical Name (8-Chloroquinolin-7-yl)boronic acid

CAS Number 2098697-94-8

Molecular Formula C₉H₇BClNO₂

Molecular Weight 207.42 g/mol

SMILES OB(O)C1=C(Cl)C2=NC=CC=C2C=C1

InChI Key
(Predicted) LZPMJHIHYGRDJX-UHFFFAOYSA-

N (Analog-based)

Appearance Off-white to pale yellow solid

Physicochemical Properties (Experimental & Predicted)
Property Value / Range Note

Melting Point >250 °C (Decomp.)[2]
Boronic acids often dehydrate

to boroxines upon heating.[1]

Solubility DMSO, Methanol, DMF
Limited solubility in non-polar

solvents (Hexane, DCM).[1]

pKa ~8.5 (Boronic acid)
Acidic nature of the B(OH)₂

group.[1]

Storage 2–8 °C, Inert Atmosphere

Hygroscopic; prone to

protodeboronation under

moisture.[1]

Synthetic Routes & Optimization
The synthesis of (8-Chloroquinolin-7-yl)boronic acid presents a regiochemical challenge due

to the directing effects of the quinoline nitrogen and the 8-chloro substituent.[2] The most

robust industrial route utilizes a Palladium-Catalyzed Miyaura Borylation of the corresponding

aryl bromide.[1][2]
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Retrosynthetic Analysis
The target molecule is disconnected at the C7–B bond.[1] The logical precursor is 7-bromo-8-

chloroquinoline, which can be accessed via a Skraup quinoline synthesis from a substituted

aniline or via selective bromination of 8-chloroquinoline (though the latter often favors the 5-

position).[2]

Primary Synthetic Protocol: Miyaura Borylation
Objective: Conversion of 7-bromo-8-chloroquinoline to (8-chloroquinolin-7-yl)boronic acid.

Reagents:

Substrate: 7-Bromo-8-chloroquinoline (1.0 eq)

Boron Source: Bis(pinacolato)diboron (B₂pin₂) (1.2 eq)

Catalyst: Pd(dppf)Cl₂[2]·CH₂Cl₂ (3–5 mol%)

Base: Potassium acetate (KOAc) (3.0 eq)

Solvent: 1,4-Dioxane (anhydrous)[2]

Step-by-Step Methodology:

Inertion: Flame-dry a reaction flask and purge with Argon/Nitrogen.

Loading: Charge the flask with 7-bromo-8-chloroquinoline, B₂pin₂, and KOAc.

Solvation: Add anhydrous 1,4-dioxane. Degas the solution by bubbling Argon for 15 minutes

(sparging) to remove dissolved oxygen (critical to prevent homocoupling).[1]

Catalysis: Add the Pd(dppf)Cl₂ catalyst rapidly against a counter-flow of Argon.

Reaction: Heat the mixture to 90–100 °C for 4–12 hours. Monitor via LC-MS for the

consumption of the bromide and formation of the boronate ester.[1][2]

Hydrolysis (In-situ or Post-workup):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://fluorochem.co.uk/product/F216014/
https://www.bldpharm.com/products/2096333-80-9.html
https://www.benchchem.com/product/b13364301/docs?utm_src=pdf-body#8-chloroquinolin-7-yl-boronic-acid-cas-number-and-molecular-identifiers
https://www.bldpharm.com/products/2096333-80-9.html
https://www.bldpharm.com/products/2096333-80-9.html
https://fluorochem.co.uk/product/F216014/
https://fluorochem.co.uk/product/F216014/
https://www.bldpharm.com/products/2096333-80-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13364301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The reaction yields the pinacol ester.[1] To obtain the free acid, treat the crude ester

with NaIO₄/NH₄OAc in Acetone/Water, or via acid hydrolysis (HCl/THF), though the latter

may affect the basic quinoline nitrogen.

Purification: Filter through Celite to remove Palladium. Concentrate and recrystallize from

Acetonitrile/Water or purify via reverse-phase chromatography (C18).

Synthetic Workflow Diagram

2-Chloro-3-bromoaniline 7-Bromo-8-chloroquinoline

Skraup Synthesis
(Glycerol, H2SO4, PhNO2) Boronate Ester

(Pinacol)

Pd(dppf)Cl2, B2pin2
KOAc, Dioxane, 90°C (8-Chloroquinolin-7-yl)

boronic acid

Hydrolysis
(NaIO4/NH4OAc)

Click to download full resolution via product page

Figure 1: Synthetic pathway from aniline precursor to the target boronic acid.

Reactivity & Applications in Drug Discovery
The (8-chloroquinolin-7-yl) moiety is a "privileged scaffold" bioisostere.[2] The 8-chloro group

provides steric bulk and lipophilicity, modulating the basicity of the quinoline nitrogen, while the

7-position vector allows for extension into solvent-accessible pockets of protein targets.[2]

Key Reactions[1][2][3][5]
Suzuki-Miyaura Coupling: The primary utility.[1][2] Couples with aryl/heteroaryl halides to

form biaryl systems.[1]

Chan-Lam Coupling: Can be coupled with N-nucleophiles (amines, imidazoles) using

Cu(OAc)₂ to form C–N bonds.[2]

Petasis Reaction: Multicomponent reaction with amines and aldehydes to form amino-

quinoline derivatives.[1][2]

Mechanism of Action (Suzuki Coupling)
The boronic acid enters the catalytic cycle after the oxidative addition of the electrophile to the

Palladium(0) species.[1] The presence of the basic quinoline nitrogen can sometimes
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coordinate to the Pd-center, potentially poisoning the catalyst; therefore, using phosphine

ligands with wide bite angles (like Xantphos or dppf) is recommended.

Application Logic Diagram

(8-Chloroquinolin-7-yl)
boronic acid

Pd(II)-Complex
(Transmetallation)

Activation (Base)

Pd(0) Catalyst

Cycle Entry

Aryl Halide (Ar-X)
(e.g., Kinase Hinge Binder)

Oxidative Addition

Target Molecule
(Biaryl Quinoline)

Reductive Elimination
(C-C Bond Formation)

Click to download full resolution via product page

Figure 2: Mechanistic role of the boronic acid in Palladium-catalyzed cross-coupling cycles.

Handling, Stability, & Safety
Boronic acids are generally stable but require specific handling to maintain purity and reactivity.

[1]

Stability Profile
Protodeboronation: The C–B bond in electron-deficient heterocycles (like quinoline) can be

labile under highly acidic or basic conditions at high temperatures.[1][2]
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Dehydration: Spontaneously forms cyclic trimeric anhydrides (boroxines) upon drying or

storage.[1] This is reversible in aqueous reaction media but affects stoichiometry calculations

(assume free acid MW for calculations but verify by NMR).

Safety Protocols (GHS Classification)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][3]

PPE Requirements: Nitrile gloves, safety goggles, and lab coat.[1] Handle in a fume hood to

avoid inhalation of dust.[1]

Analytical Validation
¹H NMR (DMSO-d₆): Look for the diagnostic boronic acid hydroxyl protons (broad singlet, δ

8.0–8.5 ppm, exchangeable with D₂O). The quinoline protons will show a characteristic

splitting pattern consistent with 7,8-substitution (two doublets for H2/H3/H4 region, and

specific coupling for the benzene ring protons).

Mass Spectrometry: ESI-MS usually shows [M+H]⁺ or the boronate ester adducts (e.g.,

[M+MeOH+H]⁺) if methanol is used as solvent.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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